Cas no 557112-27-3 (Butanoic acid, 3-oxo-, 2-cyclohexylethyl ester)

Butanoic acid, 3-oxo-, 2-cyclohexylethyl ester structure
557112-27-3 structure
Product Name:Butanoic acid, 3-oxo-, 2-cyclohexylethyl ester
CAS No:557112-27-3
MF:C12H20O3
MW:212.285404205322
CID:1595068
Update Time:2024-09-12

Butanoic acid, 3-oxo-, 2-cyclohexylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-, 2-cyclohexylethyl ester
    • Inchi: 1S/C12H20O3/c1-10(13)9-12(14)15-8-7-11-5-3-2-4-6-11/h11H,2-9H2,1H3
    • InChI Key: VTIKYPXWUGCFLK-UHFFFAOYSA-N
    • SMILES: C(OCCC1CCCCC1)(=O)CC(=O)C

Computed Properties

  • Exact Mass: 212.1413

Experimental Properties

  • Density: 1.007±0.06 g/cm3(Predicted)
  • Boiling Point: 292.3±13.0 °C(Predicted)
  • PSA: 43.37
  • pka: 10.65±0.46(Predicted)
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